molecular formula C7H8N2O2S B8438483 4-Ethylsulfanylpyrimidine-5-carboxylic acid

4-Ethylsulfanylpyrimidine-5-carboxylic acid

Cat. No.: B8438483
M. Wt: 184.22 g/mol
InChI Key: SYQLCWHJQBZTOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Ethylsulfanylpyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O2S and its molecular weight is 184.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8N2O2S

Molecular Weight

184.22 g/mol

IUPAC Name

4-ethylsulfanylpyrimidine-5-carboxylic acid

InChI

InChI=1S/C7H8N2O2S/c1-2-12-6-5(7(10)11)3-8-4-9-6/h3-4H,2H2,1H3,(H,10,11)

InChI Key

SYQLCWHJQBZTOY-UHFFFAOYSA-N

Canonical SMILES

CCSC1=NC=NC=C1C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2.40 g of 4-ethylsulfanylpyrimidine-5-carboxylic acid ethyl ester, 12 ml of a 2 M aqueous potassium hydroxide solution and 8 ml of THF was stirred at room temperature for 1 hour. Concentrated hydrochloric acid was poured to the reaction mixture and neutralized, then the mixture was concentrated under reduced pressure, and THF was distilled. Concentrated hydrochloric acid was further added to the reaction mixture to adjust pH of the reaction mixture at 5, and the precipitated crystal was filtered. The resulting solid was washed with water and n-hexane and dried to obtain 1.89 g of 4-ethylsulfanylpyrimidine-5-carboxylic acid.
Name
4-ethylsulfanylpyrimidine-5-carboxylic acid ethyl ester
Quantity
2.4 g
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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